N-(3-methoxyphenyl)-2-(4-methoxyphenylsulfonamido)thiazole-4-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H17N3O5S2/c1-25-13-6-8-15(9-7-13)28(23,24)21-18-20-16(11-27-18)17(22)19-12-4-3-5-14(10-12)26-2/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: AMTKBDCDGFUWFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H17N3O5S2
• Molecular Weight: 419.5 g/mol

Description

N-(3-methoxyphenyl)-2-(4-methoxyphenylsulfonamido)thiazole-4-carboxamide is a chemical compound that has shown potential in scientific research applications. It is commonly referred to as MTC, and it has been synthesized using various methods. In

Scientific Research Applications

Synthesis and Catalysis

Compounds with structural similarities to "N-(3-methoxyphenyl)-2-(4-methoxyphenylsulfonamido)thiazole-4-carboxamide" have been utilized in the synthesis of various thiazole derivatives. A notable example is the use of crosslinked sulfonated polyacrylamide tethered to nano-Fe3O4 as a catalyst for synthesizing 3-alkyl-4-phenyl-1,3-thiazole-2(3H)-thione derivatives, demonstrating an efficient, atom-economical, and straightforward one-pot multicomponent synthetic route for 1,3-thiazoles (Shahbazi-Alavi et al., 2019).

Pharmacological Activities

A series of pyrazole-sulfonamide derivatives have been synthesized and evaluated for their antiproliferative activities against HeLa and C6 cell lines, showcasing significant cell-selective effects against rat brain tumor cells (C6) and broad-spectrum antitumor activity (Mert et al., 2014).

Corrosion Inhibition

Thiazole hydrazones have been studied for their potential as mild steel anti-corrosion agents in acidic media. These compounds have demonstrated significant corrosion inhibition efficiency, acting as mixed-type inhibitors and suggesting their application in protecting steel surfaces (Chaitra et al., 2016).

Antimicrobial and Antiviral Activities

Research on thiazole and thiadiazole derivatives has also highlighted their antimicrobial and antiviral potential. For instance, novel 1,3,4-thiadiazole derivatives have been synthesized and shown significant antimicrobial activities against several strains of microbes, pointing towards their utility in developing new antimicrobial agents (Noolvi et al., 2016).